N-[2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-(trifluoromethyl)phenyl]-3-methoxybenzenecarboxamide

• IUPAC Name: N-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-5-(trifluoromethyl)phenyl]-3-methoxybenzamide
• InChI: InChI=1S/C25H21ClF6N4O2/c1-38-18-4-2-3-15(11-18)23(37)34-20-13-16(24(27,28)29)5-6-21(20)35-7-9-36(10-8-35)22-19(26)12-17(14-33-22)25(30,31)32/h2-6,11-14H,7-10H2,1H3,(H,34,37)
• InChI Key: MOKGKQCVEWJSCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)N3CCN(CC3)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C25H21ClF6N4O2
• Molecular Weight: 558.9 g/mol

Description

N-[2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-(trifluoromethyl)phenyl]-3-methoxybenzenecarboxamide is a useful research compound. Its molecular formula is C25H21ClF6N4O2 and its molecular weight is 558.91. The purity is usually 95%.
BenchChem offers high-quality N-[2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-(trifluoromethyl)phenyl]-3-methoxybenzenecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-(trifluoromethyl)phenyl]-3-methoxybenzenecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Agrochemical Applications

Trifluoromethylpyridines (TFMPs) serve as a key structural motif in active agrochemical ingredients. Specifically, derivatives of TFMP find use in crop protection. One notable example is fluazifop-butyl, which was the first TFMP derivative introduced to the agrochemical market. Since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. These compounds play a crucial role in safeguarding crops from pests. .

Pharmaceutical Applications

Several TFMP derivatives also have applications in the pharmaceutical industry. These compounds exhibit promising properties due to their trifluoromethyl group and pyridine moiety. Currently, five pharmaceutical products containing the TFMP moiety have received market approval, and additional candidates are undergoing clinical trials. .

Other Potential Applications

While the primary focus has been on agrochemicals and pharmaceuticals, it’s worth noting that TFMP derivatives may have other applications. .

Mechanism of Action

Target of Action

The primary target of this compound is the bacterial Phosphopantetheinyl transferases (PPTases) . PPTases are enzymes that catalyze a post-translational modification essential to bacterial cell viability and virulence .

Mode of Action

The compound exhibits submicromolar inhibition of bacterial Sfp-PPTase, with no activity toward the human orthologue . This selectivity is crucial for its potential therapeutic applications, as it allows the compound to inhibit bacterial growth without affecting human cells .

Biochemical Pathways

The compound’s action on PPTases affects the secondary metabolism of bacteria . By inhibiting Sfp-PPTase, the compound attenuates the production of certain metabolites . This disruption of metabolic pathways thwarts bacterial growth .

Pharmacokinetics

The compound has been shown to possess favorable absorption, distribution, metabolism, and excretion (ADME) properties . Its in vivo pharmacokinetic profiles further demonstrate its potential utility as a small-molecule inhibitor .

Result of Action

The compound’s action results in the attenuation of bacterial growth . It has demonstrated antibacterial activity against methicillin-resistant Staphylococcus aureus . Additionally, it has been found to attenuate the production of an Sfp-PPTase-dependent metabolite when applied to Bacillus subtilis at sublethal doses .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For instance, efflux mechanisms in bacteria like Escherichia coli can lead to resistance against the compound . Understanding these environmental factors is crucial for optimizing the compound’s use and managing potential resistance mechanisms.